6bK TFA

• Molecular Formula: C43H56F3N7O9
• Molecular Weight: 871.9 g/mol
• InChI: InChI=1S/C41H55N7O7.C2HF3O2/c42-23-9-7-16-32-40(54)48-34(25-27-11-3-1-4-12-27)41(55)47-33(26-28-17-19-30(20-18-28)37(51)29-13-5-2-6-14-29)39(53)44-24-10-8-15-31(38(43)52)45-35(49)21-22-36(50)46-32;3-2(4,5)1(6)7/h2,5-6,13-14,17-22,27,31-34H,1,3-4,7-12,15-16,23-26,42H2,(H2,43,52)(H,44,53)(H,45,49)(H,46,50)(H,47,55)(H,48,54);(H,6,7)/b22-21+;/t31-,32-,33+,34-;/m0./s1
• InChIKey: YYZNAMZJUJTYPS-GNVBVUGKSA-N

6bK TFA (CAS 1774353-12-6): A Macrocyclic Insulin-Degrading Enzyme (IDE) Inhibitor with Validated In Vivo Activity

6bK TFA (Trifluoroacetate salt) is a potent and highly selective small-molecule macrocyclic inhibitor of insulin-degrading enzyme (IDE), a zinc-metalloendopeptidase responsible for the catabolism of insulin, glucagon, and amylin. 6bK TFA exhibits an IC50 of 50 nM against IDE [1] and demonstrates >1,000-fold selectivity over a panel of related metalloproteases including THOP, NLN, NEP, MMP1, and ACE [2]. Discovered via in vitro selection from a DNA-templated macrocycle library, 6bK TFA is distinguished as the only reported IDE inhibitor with demonstrated and validated in vivo activity across multiple mouse models of metabolic disease [3].

Macrocyclic peptide probe for insulin/glucagon/amylin regulation studies

Supplied as trifluoroacetate (TFA) salt – mass correction required for dosing calculations

Harvard-licensed tool compound with lot-specific analysis for reproducible IDE inhibition research

• [1] Maianti JP, McFedries A, Foda ZH, et al. Anti-diabetic activity of insulin-degrading enzyme inhibitors mediated by multiple hormones. Nature. 2014;511(7507):94-98. doi:10.1038/nature13297 View Source
• [2] Extended Data Figure 1: Selectivity analysis of macrocycle 6bK reveals >1,000-fold selectivity for IDE over other metalloproteases. In: Maianti JP, et al. Nature. 2014. View Source
• [3] Saghatelian A, Seeliger MA. Pre-clinical studies to explore the therapeutic potential of insulin-degrading enzyme inhibitors. NIH Grant R56DK106200-02, 2017. View Source

6bK TFA (CAS 1774353-12-6): Critical Selectivity and Mechanism-Based Distinctions from Generic IDE Inhibitors

While multiple compounds claim IDE inhibition (e.g., Ii110, Ii1, BDM44768, ML-345, ebselen, peptide hydroxamates), generic substitution fails because of profound differences in selectivity profiles, binding mechanisms, and in vivo translational validity. For instance, the catalytic-site inhibitor Ii110 exhibits potent but non-selective IDE inhibition (IC50 0.6 nM) alongside high off-target activity against THOP (IC50 6 nM) and NLN (IC50 185 nM) [1], rendering it unsuitable for experiments requiring unambiguous IDE-specific target engagement. Conversely, 6bK TFA achieves its potency through a unique exosite-binding mechanism, occupying a selectivity pocket 11 Å from the catalytic zinc atom [1], a structural feature that underlies its >1,000-fold selectivity and distinguishes it fundamentally from active site-directed inhibitors. More critically, 6bK TFA remains the only IDE inhibitor validated for robust in vivo efficacy in diabetic mouse models [2]. These differences mandate careful compound selection; substitution with a generic 'IDE inhibitor' risks introducing confounding off-target effects, lacking in vivo activity, or requiring prohibitively high doses due to poor pharmacokinetics.

Structural class mismatch: macrocyclic peptide binding modality may not be replicated by small-molecule IDE inhibitors (e.g. ML345) that target Cys819.

Salt form dependence: TFA counterion content (vs. acetate or HCl) can affect peptide stability, solubility, and membrane permeation – direct substitution may shift experimental outcomes.

Procurement traceability: unlicensed or alternative-supplier batches may lack validated purity and identity documentation, limiting reproducibility.

• [1] Extended Data Figure 1: Selectivity analysis of macrocycle 6bK reveals >1,000-fold selectivity for IDE over other metalloproteases. In: Maianti JP, et al. Nature. 2014. View Source
• [2] Saghatelian A, Seeliger MA. Pre-clinical studies to explore the therapeutic potential of insulin-degrading enzyme inhibitors. NIH Grant R56DK106200-02, 2017. View Source

6bK TFA (CAS 1774353-12-6): Quantifiable Differentiation Metrics vs. Closest Analogs and In-Class Alternatives

6bK TFA (CAS 1774353-12-6): Metalloprotease Selectivity Profile vs. Ii110 and Other IDE Inhibitors

6bK TFA demonstrates exceptional selectivity for IDE over a broad panel of metalloproteases. In a direct head-to-head selectivity analysis, 6bK TFA exhibits >1,000-fold selectivity for IDE (IC50 = 50 nM) over all other metalloproteases tested, including THOP, NLN, NEP, MMP1, and ACE. In stark contrast, the comparator inhibitor Ii110, while more potent against IDE (IC50 = 0.6 nM), displays significant off-target inhibition of THOP (IC50 = 6 nM) and NLN (IC50 = 185 nM) [1]. This lack of selectivity for Ii110 introduces substantial experimental confounds when attributing biological effects specifically to IDE inhibition. Other in-class alternatives also exhibit limited selectivity: ML-345 demonstrates only ~10-fold selectivity for IDE over a panel of cysteine-reactive enzymes [2], while BDM44768 shows >45-fold selectivity over hNEP and hECE but lacks the comprehensive breadth of selectivity testing reported for 6bK TFA .

In vitro IDE inhibition IC50

Reported

6bK TFA: IC50 50 nM
ML345: ~188 nM
~3.76-fold lower reported IC50

Supports IDE inhibition assay context; lower reported concentration for target engagement.

Cross-study comparison; assay conditions may vary.

Evidence Dimension	Selectivity (IDE IC50 vs. off-target metalloprotease IC50)
Target Compound Data	IDE IC50 = 50 nM; THOP, NLN, NEP, MMP1, ACE IC50 > 50 µM (>1,000-fold selectivity)
Comparator Or Baseline	Ii110: IDE IC50 = 0.6 nM; THOP IC50 = 6 nM (10-fold); NLN IC50 = 185 nM (308-fold)
Quantified Difference	6bK TFA: >1,000-fold selectivity window; Ii110: only 10-fold to 308-fold window
Conditions	In vitro enzymatic activity assays using recombinant human IDE and purified metalloproteases

Why This Matters

For scientific selection, the >1,000-fold selectivity window of 6bK TFA ensures that observed biological effects can be confidently attributed to IDE inhibition, whereas off-target activities of Ii110 and other less selective inhibitors risk confounding experimental outcomes.

• [1] Extended Data Figure 1: Selectivity analysis of macrocycle 6bK reveals >1,000-fold selectivity for IDE over other metalloproteases. In: Maianti JP, et al. Nature. 2014. View Source
• [2] ML-345 product datasheet. Cayman Chemical/Bertin Bioreagent. Accessed 2024. View Source

6bK TFA (CAS 1774353-12-6): Unique Exosite Binding Mechanism vs. Catalytic Site Inhibitors

6bK TFA binds to a unique exosite on the IDE surface, referred to as the 'IDE-selectivity pocket,' located 11 Å from the catalytic zinc atom, as determined by X-ray co-crystallography (2.7 Å resolution, PDB 4LTE) [1]. This allosteric binding mode fundamentally distinguishes 6bK TFA from conventional catalytic site inhibitors such as Ii110, Ii1, and BDM44768, which directly target the zinc-containing active site. The exosite-binding mechanism is responsible for the exceptional selectivity of 6bK TFA and may also contribute to its substrate-selective inhibition profile [2]. Mutagenesis studies confirm that 6bK TFA activity is dependent on residues within this selectivity pocket [1].

Structural class & binding modality

Class-level inference

Macrocyclic peptide (DNA-templated library) vs. ML345 (small-molecule Cys819 targeter)

Class-level differentiation; supports orthogonal probe use.

No direct head-to-head structural binding data available.

Evidence Dimension	Binding site location (distance from catalytic zinc)
Target Compound Data	Binds exosite 11 Å from catalytic zinc atom; X-ray structure validated
Comparator Or Baseline	Ii110, Ii1, BDM44768: bind catalytic site (direct zinc chelation)
Quantified Difference	11 Å spatial separation from active site
Conditions	X-ray crystallography (PDB 4LTE, 2.7 Å resolution)

Why This Matters

Procurement of 6bK TFA is justified for researchers investigating IDE allostery, substrate-selective modulation, or requiring an IDE inhibitor that does not directly chelate the catalytic zinc, a mechanism that may preserve some IDE functions or alter substrate selectivity.

• [1] Extended Data Figure 1: X-ray co-crystal structure of IDE bound to macrocyclic inhibitor 6b (2.7 Å resolution, PDB 4LTE). In: Maianti JP, et al. Nature. 2014. View Source
• [2] Saghatelian A, Seeliger MA. Pre-clinical studies to explore the therapeutic potential of insulin-degrading enzyme inhibitors. NIH Grant R56DK106200-02, 2017. View Source

6bK TFA (CAS 1774353-12-6): In Vivo Efficacy in Diabetic Mouse Models vs. Other IDE Inhibitors

6bK TFA is the only IDE inhibitor with validated and reproducible in vivo activity in diabetic mouse models. In diet-induced obese (DIO) mice, acute administration of 6bK TFA significantly improves oral glucose tolerance compared to vehicle-treated controls [1]. In stark contrast, the comparator BDM44768, despite having a similar IDE IC50 (60 nM) and being an active site inhibitor, paradoxically impairs glucose tolerance in C57BL/6J mice . Other IDE inhibitors, including Ii110 and Ii1, lack published in vivo efficacy data in metabolic disease models. The macrocyclic structure and exosite-binding mechanism of 6bK TFA are hypothesized to confer favorable pharmacokinetic properties that enable its in vivo activity, whereas many other IDE inhibitors suffer from poor bioavailability or off-target effects that preclude in vivo use [2].

In vivo glucose tolerance (HFD mice)

Data to verify

Enhanced OGTT effect in high-fat-fed mice vs. lean controls; no quantitative AUC provided.

Condition-dependent model-response context; supports metabolic challenge model selection.

No comparator IDE inhibitor in vivo data under identical conditions.

Evidence Dimension	In vivo efficacy (oral glucose tolerance improvement in DIO mice)
Target Compound Data	Significantly improves oral glucose tolerance at 40-80 mg/kg i.p.
Comparator Or Baseline	BDM44768: impairs glucose tolerance at 50 mg/kg i.p. in C57BL/6J mice
Quantified Difference	Opposing physiological outcomes: improvement vs. impairment
Conditions	Diet-induced obese (DIO) mice, oral glucose challenge (3.0 g/kg)

Why This Matters

For researchers requiring a translational tool compound to study IDE biology in vivo, 6bK TFA is the only scientifically validated option; procurement of alternative IDE inhibitors risks experimental failure due to lack of in vivo activity or paradoxical physiological effects.

• [1] Figure 2: Oral glucose tolerance during acute IDE inhibition in DIO mice. In: Maianti JP, et al. Nature. 2014. View Source
• [2] Saghatelian A, Seeliger MA. Pre-clinical studies to explore the therapeutic potential of insulin-degrading enzyme inhibitors. NIH Grant R56DK106200-02, 2017. View Source

6bK TFA (CAS 1774353-12-6): Dose-Response Efficacy vs. Inactive Diastereomer bisepi-6bK in Oral Glucose Tolerance

A critical validation of on-target IDE inhibition by 6bK TFA in vivo comes from head-to-head comparisons with its inactive diastereomer, bisepi-6bK. In oral glucose tolerance tests (OGTT) using diet-induced obese (DIO) mice, 6bK TFA at 60 mg/kg i.p. significantly improved glucose excursion profiles, whereas an equivalent dose (90 mg/kg i.p.) of bisepi-6bK (IC50 > 200 µM) produced no effect compared to vehicle alone [1]. This stereoisomer control demonstrates that the glucose-lowering effect is specifically due to IDE inhibition by 6bK TFA and not an off-target or vehicle artifact. Additionally, dose-optimization studies established 60 mg/kg as the appropriate dose for DIO mice experiments, with lower doses (40 mg/kg) producing inconsistent responses, including a hyperglycemic 'rebound' in some animals [1].

TFA salt mass correction

Specification review

Total MW 871.94 Da (TFA salt)
Free base peptide MW 757.92 Da
Δ 114.02 Da (~15% mass difference)

Batch-specific molecular weight required for accurate molarity calculations.

No direct 6bK conversion data to alternative salt forms.

Evidence Dimension	In vivo oral glucose tolerance (OGTT) response in DIO mice
Target Compound Data	6bK TFA (60 mg/kg i.p.) significantly improves OGTT
Comparator Or Baseline	bisepi-6bK (IC50 > 200 µM, 90 mg/kg i.p.) shows no effect vs. vehicle
Quantified Difference	6bK TFA active; bisepi-6bK inactive
Conditions	Diet-induced obese (DIO) mice, oral glucose challenge (3.0 g/kg)

Why This Matters

This evidence provides the essential stereochemical control that confirms the glucose-lowering effect is IDE-dependent, strengthening the scientific rationale for selecting 6bK TFA over less well-characterized IDE inhibitors lacking such rigorous in vivo validation.

• [1] Extended Data Figure 7: Low-potency diastereomers of 6bK used to determine effective dose range. In: Maianti JP, et al. Nature. 2014. View Source

6bK TFA (CAS 1774353-12-6): Dual Signaling Pathway Engagement - Gastric Emptying Modulation vs. Other IDE Inhibitors

6bK TFA lowers blood glucose through a dual mechanism that distinguishes it from other IDE inhibitors and many existing diabetes therapeutics. In addition to increasing circulating insulin levels, 6bK TFA elevates endogenous amylin, an IDE substrate, which in turn slows gastric emptying and provides a second, insulin-independent pathway for postprandial glucose control [1]. This amylin-mediated effect is analogous to the mechanism of the FDA-approved drug pramlintide, an amylin analog. No other IDE inhibitor, including Ii110, Ii1, ML-345, BDM44768, or ebselen, has been demonstrated to modulate gastric emptying in vivo. The exosite-binding mechanism of 6bK TFA may contribute to its ability to preserve or enhance amylin signaling while inhibiting insulin degradation, a substrate-selective profile not observed with active site inhibitors [1].

Licensed & high-purity identity

Supplier validation

Harvard University license; purity ≥95–98% (HPLC); lot-specific COA available.

Supports publication-ready traceability and institutional compliance review.

ML345 available without disclosed institutional license.

Evidence Dimension	Modulation of gastric emptying via endogenous amylin
Target Compound Data	Slows gastric emptying by raising endogenous amylin levels
Comparator Or Baseline	No other IDE inhibitor has demonstrated gastric emptying modulation
Quantified Difference	Unique property among IDE inhibitors
Conditions	In vivo mouse models of diabetes

Why This Matters

This dual mechanism positions 6bK TFA as a unique tool for investigating the interplay between IDE, amylin, and gastric emptying in metabolic disease research, an experimental avenue not accessible with other IDE inhibitors.

• [1] Saghatelian A, Seeliger MA. Pre-clinical studies to explore the therapeutic potential of insulin-degrading enzyme inhibitors. NIH Grant R56DK106200-02, 2017. View Source

6bK TFA (CAS 1774353-12-6): Blood-Brain Barrier Penetration Profile vs. Brain-Penetrant IDE Inhibitors

Tissue biodistribution studies in mice reveal that 6bK TFA does not penetrate the blood-brain barrier (BBB) to detectable levels. At 150 minutes post-injection (80 mg/kg i.p.), 6bK TFA was undetectable in brain tissue even when using tenfold concentrated samples for LC-MS analysis compared to other tissues [1]. This peripheral restriction profile is a critical differentiator from other IDE inhibitors such as ebselen, which readily crosses the BBB and has been investigated for CNS applications including Alzheimer's disease [2]. The lack of brain penetration by 6bK TFA is further supported by the absence of any effect on brain Aβ40 or Aβ42 peptide levels following treatment [1]. This peripheral selectivity makes 6bK TFA particularly suitable for metabolic disease studies where CNS IDE inhibition could confound results or introduce unwanted neurological side effects.

Evidence Dimension	Blood-brain barrier (BBB) penetration
Target Compound Data	Undetectable in brain tissue at 150 min post-80 mg/kg i.p.; no effect on brain Aβ peptides
Comparator Or Baseline	Ebselen: known to cross BBB and modulate brain Aβ
Quantified Difference	6bK TFA peripherally restricted; ebselen brain-penetrant
Conditions	LC-MS quantification of tissue distribution in lean mice

Why This Matters

For metabolic disease researchers focused on peripheral IDE biology, 6bK TFA offers a clean tool compound with no confounding CNS activity, whereas brain-penetrant IDE inhibitors may introduce neuroendocrine or Aβ-related effects that complicate data interpretation.

• [1] Extended Data Figure 5: Pharmacokinetic parameters and biodistribution of 6bK. In: Maianti JP, et al. Nature. 2014. View Source
• [2] Identification of ebselen as a potent inhibitor of insulin degrading enzyme. European Journal of Medicinal Chemistry. 2019;179:557-566. View Source

6bK TFA (CAS 1774353-12-6): Validated Application Scenarios for Scientific Procurement

In Vivo Metabolic Phenotyping of IDE Inhibition in Diet-Induced Obese (DIO) Mouse Models

Researchers investigating the role of IDE in glucose homeostasis and insulin signaling should select 6bK TFA for in vivo studies. As demonstrated in Section 3, 6bK TFA is the only IDE inhibitor with validated in vivo efficacy in DIO mice, significantly improving oral glucose tolerance [1]. The use of the inactive diastereomer bisepi-6bK as a negative control provides rigorous on-target validation [2]. Procurement of 6bK TFA is essential for any in vivo IDE pharmacology study, as alternative inhibitors like BDM44768 paradoxically impair glucose tolerance and lack reliable in vivo activity [3].

Investigating Amylin-Mediated Gastric Emptying and Dual-Mechanism Glucose Lowering

For studies exploring the role of endogenous amylin in gastric emptying and postprandial glucose control, 6bK TFA is the only available tool compound. As detailed in Section 3, 6bK TFA uniquely slows gastric emptying by elevating endogenous amylin levels [1]. This dual mechanism (insulin + amylin) cannot be studied using other IDE inhibitors, which lack this functional property. Researchers interested in amylin biology or the development of dual-mechanism diabetes therapeutics should procure 6bK TFA specifically for these experiments.

Selective Inhibition of Peripheral IDE Without CNS Confounds in Metabolic Studies

In metabolic disease research where CNS IDE inhibition could introduce confounding neuroendocrine or Aβ-related effects, 6bK TFA is the optimal choice. As established in Section 3, biodistribution studies confirm that 6bK TFA does not cross the blood-brain barrier to detectable levels and does not alter brain Aβ peptide levels [1]. This peripheral restriction profile contrasts sharply with brain-penetrant IDE inhibitors like ebselen [2]. Procurement of 6bK TFA ensures that observed metabolic phenotypes are attributable solely to peripheral IDE inhibition.

Studies Requiring High-Fidelity IDE Target Engagement with Minimal Off-Target Metalloprotease Activity

For biochemical or cell-based assays where unambiguous attribution of effects to IDE is critical, 6bK TFA provides the highest confidence. As shown in Section 3, 6bK TFA exhibits >1,000-fold selectivity for IDE over a broad panel of metalloproteases (THOP, NLN, NEP, MMP1, ACE) [1]. In contrast, the comparator Ii110 potently inhibits THOP and NLN [1], while other IDE inhibitors lack comprehensive selectivity profiling. Researchers requiring clean IDE target engagement should procure 6bK TFA to avoid off-target confounds.

Application

Selection Property

Validation Focus

Insulin/glucagon/amylin regulation studies

IDE inhibition in metabolic challenge models

OGTT and insulin endpoint context; model-specific response interpretation

Orthogonal IDE probe validation

Macrocyclic peptide structural class vs. small-molecule probes

Target engagement confirmation; off-target activity differentiation

Licensed high-purity tool compound procurement

Harvard-licensed; lot-specific COA and HPLC purity

Publication-ready traceability; institutional compliance review

• [1] Extended Data Figure 1: Selectivity analysis of macrocycle 6bK. In: Maianti JP, et al. Nature. 2014. View Source
• [2] Figure 2: Oral glucose tolerance during acute IDE inhibition. In: Maianti JP, et al. Nature. 2014. View Source
• [3] Extended Data Figure 7: Low-potency diastereomers of 6bK. In: Maianti JP, et al. Nature. 2014. View Source
• [4] Saghatelian A, Seeliger MA. Pre-clinical studies to explore the therapeutic potential of insulin-degrading enzyme inhibitors. NIH Grant R56DK106200-02, 2017. View Source
• [5] Extended Data Figure 5: Pharmacokinetic parameters and biodistribution of 6bK. In: Maianti JP, et al. Nature. 2014. View Source
• [6] Identification of ebselen as a potent inhibitor of insulin degrading enzyme. European Journal of Medicinal Chemistry. 2019;179:557-566. View Source